Cas no 28093-53-0 (Methyl 4-(1H-indol-2-yl)butanoate)

• Product Name: Methyl 4-(1H-indol-2-yl)butanoate
• CAS No: 28093-53-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD20265776
• CID: 2662429
• PubChem ID: 582760
• Update Time: 2025-04-21

Methyl 4-(1H-indol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1H-indol-2-yl)butanoate
• AKOS030528328
• DTXSID60342534
• Methyl4-(1H-indol-2-yl)butanoate
• 4-(2-INDOLYL)BUTYLIC ACID METHYL ESTER
• GHQNBSPRKLUEKB-UHFFFAOYSA-N
• 1H-Indole-2-butyric acid methyl ester
• Methyl 4-(1H-indol-2-yl)butanoate #
• Q63393289
• 28093-53-0
• Indole-2-butyric acid, methyl ester
• Methyl 4-(1H-indol-2-yl)butanoate

• MDL： MFCD20265776
• Inchi： 1S/C13H15NO2/c1-16-13(15)8-4-6-11-9-10-5-2-3-7-12(10)14-11/h2-3,5,7,9,14H,4,6,8H2,1H3
• InChI Key： GHQNBSPRKLUEKB-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1=CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų